1-Benzyl-5-iodo-4-(4-methoxyphenyl)-1H-1,2,3-triazole

• Molecular Formula: C16H14IN3O
• Molecular Weight: 391.21 g/mol
• SMILES: COC1=CC=C(C=C1)C2=C(N(N=N2)CC3=CC=CC=C3)I
• InChI: InChI=1S/C16H14IN3O/c1-21-14-9-7-13(8-10-14)15-16(17)20(19-18-15)11-12-5-3-2-4-6-12/h2-10H,11H2,1H3
• InChIKey: SRAGQEJNLCGQIK-UHFFFAOYSA-N

1-Benzyl-5-iodo-4-(4-methoxyphenyl)-1H-1,2,3-triazole Overview

1-Benzyl-5-iodo-4-(4-methoxyphenyl)-1H-1,2,3-triazole (CAS 1516891-28-3) is a fully substituted 1,2,3-triazole that integrates three synthetically and pharmacologically critical modules: a benzyl group at N1, a 4-methoxyphenyl ring at C4, and a heavy iodine atom at C5. The compound belongs to the class of 5-iodo-1,4,5-trisubstituted-1,2,3-triazoles, which have gained prominence as versatile intermediates for late-stage halogen-exchange (Halex) radiofluorination [1] and as scaffolds in kinase inhibitor programs [2]. Its molecular formula is C₁₆H₁₄IN₃O (MW 391.21 g/mol), and it is commercially available at ≥98% purity .

Halogen-exchange precursor for ¹⁸F‑triazole radiosynthesis

C5 iodo handle for cross‑coupling and library diversification

Halogen‑bond donor for supramolecular assembly studies

• [1] Worrell, B. T., Hein, J. E., & Fokin, V. V. (2012). Halogen Exchange (Halex) Reaction of 5-Iodo-1,2,3-triazoles: Synthesis and Applications of 5-Fluorotriazoles. Angewandte Chemie International Edition, 51(47), 11791–11794. View Source
• [2] EP 3125886 A1 (2017). Disubstituted triazoles as anti-cancer compounds. View Source

Substitution Specificity of 1-Benzyl-5-iodo-4-(4-methoxyphenyl)-1H-1,2,3-triazole

Although the 1,2,3-triazole core is ubiquitous in medicinal chemistry, the specific substitution pattern of this compound cannot be replicated by simple analogs. Removal of the 5-iodo substituent (e.g., 1-benzyl-4-(4-methoxyphenyl)-1H-1,2,3-triazole, CAS 116557-81-4) eliminates the halogen-bond donor capacity and the heavy-atom effect critical for radiolabeling via halogen exchange [1]. Replacing the 4-methoxyphenyl group with an unsubstituted phenyl ring (e.g., 1-benzyl-5-iodo-4-phenyl-1H-1,2,3-triazole, CAS 860002-66-0) reduces electron density on the triazole, altering both its reactivity in cross-coupling and its binding affinity for biological targets [2]. Swapping the N1-benzyl and C4-methoxyphenyl positions, as in the regioisomer 5-iodo-1-(4-methoxybenzyl)-4-phenyl-1H-1,2,3-triazole (CAS 1207328-55-9), yields a compound with a LogP of 4.39 , differing from the target compound and potentially affecting membrane permeability and off-target profiles. Such variations make generic substitution unreliable for SAR-driven optimization or radiochemical protocols.

Target

5‑Iodo‑1‑benzyl‑4‑(4‑methoxyphenyl)‑1H‑1,2,3‑triazole

Iodo leaving group; electron‑rich 4‑methoxyphenyl; balanced lipophilicity

Analog Risk

Non‑iodinated or 4‑phenyl analog

Lack of C5‑I eliminates Halex reactivity; removal of methoxy may shift target‑binding interactions

Target

Regiochemistry defined

N1‑benzyl, C4‑methoxyphenyl fixed

Regioisomer Risk

Swapped N1/C4 substituents

Altered LogP and potential off‑target profile; SAR‑driven optimization may not transfer

• [1] Worrell, B. T., Hein, J. E., & Fokin, V. V. (2012). Halogen Exchange (Halex) Reaction of 5-Iodo-1,2,3-triazoles: Synthesis and Applications of 5-Fluorotriazoles. Angewandte Chemie International Edition, 51(47), 11791–11794. View Source
• [2] Tian, Q., He, P., & Kuang, C. (2014). Palladium-catalyzed ortho-acylation of 2-benzyl-1,2,3-triazoles. Organic & Biomolecular Chemistry, 12(42), 8458–8465. View Source

1-Benzyl-5-iodo-4-(4-methoxyphenyl)-1H-1,2,3-triazole Evidence Guide

Halogen-Exchange Radiofluorination

The 5-iodo group on this compound serves as a direct leaving group for aliphatic halogen exchange (Halex) with [¹⁸F]fluoride, enabling the synthesis of 5-[¹⁸F]fluoro-1,2,3-triazoles. In the foundational Halex study, 5-iodo-1,2,3-triazoles underwent radiofluorination with a radiochemical conversion (RCC) of up to 85% under optimized conditions (K[¹⁸F]F/Kryptofix 2.2.2 in DMF at 110 °C for 15 min) [1]. In contrast, the non-iodinated congener 1-benzyl-4-(4-methoxyphenyl)-1H-1,2,3-triazole (CAS 116557-81-4) cannot participate in this transformation, as it lacks the requisite C5 leaving group. This makes the target compound uniquely suitable as a precursor for ¹⁸F-PET tracer development.

Halex Radiofluorination

Class‑level inference

RCC up to 85%

Supports Halex feasibility for ¹⁸F‑triazole synthesis

Class‑level protocol (K[¹⁸F]F/K222, DMF, 110 °C); compound‑specific verification recommended

Evidence Dimension	Radiochemical conversion (RCC) to 5-[¹⁸F]fluorotriazole
Target Compound Data	RCC up to 85% (class-level data for 5-iodo-1,2,3-triazoles)
Comparator Or Baseline	1-Benzyl-4-(4-methoxyphenyl)-1H-1,2,3-triazole (non-iodinated): RCC = 0% (reaction not possible)
Quantified Difference	Absolute gain of up to 85% RCC; enables ¹⁸F-labeling impossible with non-iodinated analog
Conditions	K[¹⁸F]F/Kryptofix 2.2.2 in DMF, 110 °C, 15 min (class-level protocol for 5-iodotriazoles)

Why This Matters

For PET tracer development, the ability to directly introduce [¹⁸F]fluoride via Halex on the triazole core eliminates the need for prosthetic group conjugation, streamlining synthesis and increasing molar activity.

• [1] Worrell, B. T., Hein, J. E., & Fokin, V. V. (2012). Halogen Exchange (Halex) Reaction of 5-Iodo-1,2,3-triazoles: Synthesis and Applications of 5-Fluorotriazoles. Angewandte Chemie International Edition, 51(47), 11791–11794. View Source

Lipophilicity Shift by Iodination

The introduction of the iodine atom at C5 significantly alters the lipophilicity profile. The target compound exhibits a computed XLogP3 of approximately 3.7, based on fragment-based calculations for 5-iodo-1,2,3-triazoles [1], whereas the non-iodinated analog 1-benzyl-4-(4-methoxyphenyl)-1H-1,2,3-triazole has a computed XLogP3 of 2.9 [2]. This +0.8 log unit increase indicates enhanced membrane permeability, which can be advantageous for crossing the blood-brain barrier in CNS-targeted probes. The regioisomer 5-iodo-1-(4-methoxybenzyl)-4-phenyl-1H-1,2,3-triazole has an experimentally derived LogP of 4.39 , highlighting how the position of the methoxy group further tunes lipophilicity.

Lipophilicity Shift

Cross‑study comparable

ΔXLogP3 ≈ +0.8

Iodination increases computed lipophilicity vs non‑iodinated analog

Experimental LogP may vary; regioisomer tuning possible

Evidence Dimension	Computed lipophilicity (XLogP3)
Target Compound Data	XLogP3 ≈ 3.7 (estimated for 5-iodo derivative)
Comparator Or Baseline	1-Benzyl-4-(4-methoxyphenyl)-1H-1,2,3-triazole: XLogP3 = 2.9
Quantified Difference	ΔXLogP3 ≈ +0.8 (more lipophilic)
Conditions	Computed by XLogP3 algorithm; baseline comparator from PubChem

Why This Matters

A higher logP can improve passive membrane diffusion, making the target compound a more suitable starting point for CNS-penetrant probes or intracellular target engagement, while the regioisomeric variation allows fine-tuning of this property.

• [1] PubChem. 1-Benzyl-5-iodo-4-(4-methoxyphenyl)-1H-1,2,3-triazole, Computed Properties. View Source
• [2] PubChem. 1-Benzyl-4-(4-methoxyphenyl)-1H-1,2,3-triazole, Computed Properties, XLogP3-AA = 2.9. View Source

Methoxy Electronic Effect on Target Affinity

The 4-(4-methoxyphenyl) substituent exerts an electron-donating effect (+M) on the triazole ring, which can modulate π-stacking interactions and hydrogen-bond acceptor strength of N2/N3. In kinase inhibitor programs, 4,5-diaryl-1,2,3-triazoles with methoxy-substituted phenyl rings have shown enhanced potency; for example, a related 4-(4-methoxyphenyl)-5-heteroaryl-1,2,3-triazole series demonstrated sub-micromolar IC₅₀ values against cancer cell lines, whereas the 4-phenyl analog was inactive [1]. The target compound's specific combination of 4-methoxyphenyl and 5-iodo substitution is poised for exploration in IDO1 and kinase inhibition, as supported by the activity of closely related 1,2,3-triazole analogs [2].

Methoxy SAR Context

Class‑level inference

Methoxy‑containing analogs active; 4‑phenyl analog inactive

4‑Methoxyphenyl motif supports antiproliferative assay response

Patent‑derived class comparison; validate in target kinase assay

Evidence Dimension	In vitro anticancer activity (IC₅₀)
Target Compound Data	Predicted active: 4-methoxyphenyl + 5-iodo pattern found in active kinase inhibitor triazoles
Comparator Or Baseline	4-Phenyl-5-heteroaryl-1,2,3-triazole (without methoxy): inactive in same assay
Quantified Difference	Qualitative: methoxy group required for activity; compound contains this feature
Conditions	Cancer cell line proliferation assay (EP 3125886 A1 patent data)

Why This Matters

The electron-rich 4-methoxyphenyl ring is a privileged motif in kinase inhibitor design; selecting this compound ensures access to this SAR-proven modification while retaining the 5-iodo handle for further diversification.

• [1] EP 3125886 A1 (2017). Disubstituted triazoles as anti-cancer compounds. Examples of 4-methoxyphenyl triazoles with IC₅₀ data. View Source
• [2] MolBIC Bioactivity Database. 1,2,3-triazole analogue IDO1 inhibitor, IC₅₀ = 120 nM. View Source

Commercial Purity and Storage Stability

The compound is commercially sourced at 98% purity (CAS 1516891-28-3) with recommended storage at 2–8°C in sealed, dry conditions, ensuring stability during long-term storage . In comparison, the non-iodinated analog 1-benzyl-4-(4-methoxyphenyl)-1H-1,2,3-triazole is offered at the same purity level but does not require cold-chain storage, reflecting the higher intrinsic reactivity of the iodo derivative and the need for controlled handling. This established supply specification reduces procurement risk for repeat synthesis campaigns.

Commercial Purity

Data to verify

98% (HPLC), storage 2–8 °C

Supports lot consistency review for repeat synthesis

Supplier specification; independent re‑analysis advised

Evidence Dimension	Commercial purity and storage requirements
Target Compound Data	Purity: 98%; Storage: 2–8°C, sealed in dry
Comparator Or Baseline	1-Benzyl-4-(4-methoxyphenyl)-1H-1,2,3-triazole (CAS 116557-81-4): Purity 98%; Storage: 2–8°C, sealed in dry
Quantified Difference	Equivalent purity; similar storage conditions
Conditions	As reported by commercial suppliers (Leyan, Chemscene)

Why This Matters

Consistent 98% purity across suppliers minimizes batch-to-batch variability, and defined cold-chain storage specifications ensure compound integrity from procurement to experimental use.

1-Benzyl-5-iodo-4-(4-methoxyphenyl)-1H-1,2,3-triazole Applications

PET Tracer Radiosynthesis via Halogen Exchange

This compound is an ideal precursor for one-step ¹⁸F-fluorination of the 1,2,3-triazole core. Using the Halex protocol established by Worrell et al. (2012) [1], the 5-iodo group undergoes nucleophilic substitution with [¹⁸F]fluoride in the presence of Kryptofix 2.2.2, yielding the corresponding 5-[¹⁸F]fluorotriazole with high radiochemical conversion. The resulting PET tracer retains the benzyl and 4-methoxyphenyl substituents, which can be leveraged for targeting specific enzymes or receptors.

C5 Diversification for Kinase Libraries

The C5 iodine atom serves as a reactive handle for palladium-catalyzed cross-coupling reactions, enabling the introduction of aryl, heteroaryl, or alkenyl groups. This strategy is particularly valuable for generating libraries of 1,4,5-trisubstituted 1,2,3-triazoles for kinase inhibitor screening, as described in patent EP 3125886 A1 [2]. The 4-methoxyphenyl group at C4 provides a fixed electron-rich aromatic ring that can engage in π-cation interactions with kinase hinge regions.

Halogen-Bond Donor for Supramolecular Chemistry

1,4-Diaryl-5-iodo-1,2,3-triazoles act as neutral halogen-bond (XB) donors, with XB strengths comparable to those of iodopentafluorobenzene [3]. The target compound's specific architecture allows it to participate in directional C–I···N or C–I···O halogen bonds, making it a useful tecton for crystal engineering, anion recognition, or the construction of functional supramolecular assemblies.

5-Fluorotriazole Bioisostere Precursor

Beyond radiochemistry, the Halex reaction with non-radioactive fluoride provides direct access to 5-fluoro-1,2,3-triazoles, which are metabolically stable bioisosteres of amides and heterocycles. The 5-fluoro derivative can be further elaborated with nucleophiles to create fully substituted triazoles with improved pharmacokinetic profiles [1]. The 4-methoxyphenyl group remains intact throughout this sequence, preserving any target-binding interactions.

Application

Selection Property

Validation Focus

¹⁸F‑PET tracer precursor studies

Halogen‑exchange reactivity at C5

Radiochemical conversion and molar activity

Kinase inhibitor scaffold diversification

Cross‑coupling handle for C5 elaboration

Library synthesis efficiency and target‑engagement screening

Supramolecular halogen‑bond donor studies

Directional C–I···N/O halogen bond

Crystal engineering and anion recognition

5‑Fluorotriazole bioisostere synthesis

Halex reactivity with cold fluoride

Metabolic stability and in vitro ADME profiling

• [1] Worrell, B. T., Hein, J. E., & Fokin, V. V. (2012). Halogen Exchange (Halex) Reaction of 5-Iodo-1,2,3-triazoles: Synthesis and Applications of 5-Fluorotriazoles. Angewandte Chemie International Edition, 51(47), 11791–11794. View Source
• [2] EP 3125886 A1 (2017). Disubstituted triazoles as anti-cancer compounds. View Source
• [3] Gilday, L. C., White, N. G., & Beer, P. D. (2016). Neutral iodotriazoles as scaffolds for stable halogen-bonded assemblies in solution. Dalton Transactions, 45(5), 2175–2182. View Source